Cas no 341513-45-9 ((1R)-2-azido-1-(4-methoxyphenyl)ethan-1-ol)

• Product Name: (1R)-2-azido-1-(4-methoxyphenyl)ethan-1-ol
• CAS No: 341513-45-9
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 2944390
• PubChem ID: 11389926
• Update Time: 2025-05-26

(1R)-2-azido-1-(4-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-(azidomethyl)-4-methoxy-, (αR)-
• (1R)-2-azido-1-(4-methoxyphenyl)ethan-1-ol

• Inchi： 1S/C9H11N3O2/c1-14-8-4-2-7(3-5-8)9(13)6-11-12-10/h2-5,9,13H,6H2,1H3/t9-/m0/s1
• InChI Key： NVEAWDXVJOFPBX-VIFPVBQESA-N
• SMILES： [C@H](C1C=CC(OC)=CC=1)(O)CN=[N+]=[N-]

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (1R)-2-azido-1-(4-methoxyphenyl)ethan-1-ol

Chemical Profile of (1R)-2-azido-1-(4-methoxyphenyl)ethan-1-ol (CAS No. 341513-45-9)

(1R)-2-azido-1-(4-methoxyphenyl)ethan-1-ol, identified by its CAS number 341513-45-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azido alcohols, which are widely studied for their potential applications in drug development due to their unique structural and chemical properties.

The molecular structure of (1R)-2-azido-1-(4-methoxyphenyl)ethan-1-ol consists of a chiral center at the C1 position, making it an enantiomer with specific stereochemical properties. The presence of an azido group (-N₃) at the C2 position introduces reactivity that can be exploited in synthetic chemistry, particularly in the formation of new molecular entities. The 4-methoxyphenyl group further enhances the compound's complexity and potential biological activity, making it a valuable scaffold for medicinal chemists.

In recent years, there has been a growing interest in the development of novel compounds with azido functional groups due to their versatility in constructing complex molecules. The azido group can undergo various transformations, including cycloadditions, reductions, and nucleophilic substitutions, which make it a powerful tool in synthetic organic chemistry. This reactivity has been leveraged in the synthesis of pharmacologically active agents, including small molecule inhibitors and therapeutic candidates.

One of the most compelling aspects of (1R)-2-azido-1-(4-methoxyphenyl)ethan-1-ol is its potential application in drug discovery. The combination of the chiral center and the azido group provides a unique framework for designing molecules with specific biological targets. For instance, researchers have explored its utility in developing kinase inhibitors, which are crucial in treating various diseases, including cancer. The methoxyphenyl moiety also contributes to hydrophobic interactions, which can be important for drug-receptor binding affinity.

Recent studies have highlighted the importance of stereochemistry in pharmaceuticals, emphasizing that enantiomers can exhibit vastly different biological activities. The (R)-enantiomer of (1R)-2-azido-1-(4-methoxyphenyl)ethan-1-ol has been investigated for its potential as a lead compound in medicinal chemistry. Preliminary computational studies suggest that this enantiomer may interact with biological targets in a manner that could lead to therapeutic efficacy.

The synthesis of (1R)-2-azido-1-(4-methoxyphenyl)ethan-1-ol presents both challenges and opportunities for synthetic chemists. The stereocontrol at the chiral center is critical to obtaining the desired enantiomer with high yield and purity. Additionally, the introduction of the azido group requires careful handling due to its sensitivity to certain conditions. Despite these challenges, advances in synthetic methodologies have made it increasingly feasible to produce such complex molecules on a scalable basis.

In conclusion, (1R)-2-azido-1-(4-methoxyphenyl)ethan-1-ol (CAS No. 341513-45-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and reactivity make it a valuable building block for developing novel therapeutic agents. As research continues to uncover new applications for azido-containing compounds, this molecule is likely to play an important role in future drug discovery efforts.